Cas no 22446-21-5 (2-(phenylsulfanyl)acetohydrazide)

• Product Name: 2-(phenylsulfanyl)acetohydrazide
• CAS No: 22446-21-5
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD00277524
• CID: 3155673
• PubChem ID: 7037418
• Update Time: 2025-08-03

2-(phenylsulfanyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylsulfanyl)acetohydrazide
• VS-08047
• H34848
• 2-phenylsulfanylacetohydrazide
• STL371114
• AKOS002392329
• F0465-0058
• SCHEMBL10717383
• ALBB-024919
• SB86536
• 2-(Phenylthio)acetohydrazide
• MFCD00277524
• BBL025676
• Acetic acid, (phenylthio)-, hydrazide
• DTXSID101293875
• 2-(Phenylthio)acetic acid hydrazide
• 22446-21-5

• MDL： MFCD00277524
• Inchi： 1S/C8H10N2OS/c9-10-8(11)6-12-7-4-2-1-3-5-7/h1-5H,6,9H2,(H,10,11)
• InChI Key： AEKHWCLEQBFOIS-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 182.05138412Da
• Monoisotopic Mass: 182.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(phenylsulfanyl)acetohydrazide

2-(Phenylsulfanyl)acetohydrazide: Properties, Applications, and Market Insights

2-(Phenylsulfanyl)acetohydrazide (CAS No. 22446-21-5) is a sulfur-containing organic compound with the molecular formula C8H10N2OS. This phenylsulfanyl acetohydrazide derivative has gained attention in recent years due to its versatile chemical properties and potential applications in various industries. The compound features a phenylsulfanyl group attached to an acetohydrazide moiety, making it an interesting subject for researchers in medicinal chemistry and material science.

The growing interest in sulfur-containing hydrazide compounds like 2-(phenylsulfanyl)acetohydrazide stems from their unique chemical behavior. Recent studies have shown that such compounds can exhibit interesting biological activities, though it's important to note that this particular compound is not classified as hazardous or restricted. The phenylsulfanyl acetohydrazide structure offers multiple sites for chemical modification, making it a valuable building block in organic synthesis.

From a chemical perspective, 2-(phenylsulfanyl)acetohydrazide demonstrates moderate solubility in common organic solvents, which facilitates its use in various chemical reactions. The compound's stability under normal conditions makes it suitable for research and development purposes. Many researchers are currently investigating acetohydrazide derivatives for their potential in creating new materials with specific properties.

The synthesis of 2-(phenylsulfanyl)acetohydrazide typically involves the reaction between phenylsulfanyl acetyl chloride and hydrazine hydrate. This straightforward synthetic route contributes to its accessibility for research purposes. The compound's purity can be verified through standard analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry.

In the pharmaceutical research field, compounds with hydrazide functional groups have shown various interesting properties. While 2-(phenylsulfanyl)acetohydrazide itself is not a drug, its structural features make it a potential precursor for the development of novel therapeutic agents. Researchers are particularly interested in how the phenylsulfanyl group might influence biological activity when incorporated into more complex molecules.

The material science community has shown increasing interest in sulfur-containing organic compounds like 2-(phenylsulfanyl)acetohydrazide. These materials are being explored for their potential in creating polymers with unique properties, including improved thermal stability and electrical conductivity. The compound's ability to form coordination complexes with various metal ions also makes it interesting for catalyst development.

From an industrial perspective, the market for specialized organic sulfur compounds has been growing steadily. 2-(Phenylsulfanyl)acetohydrazide represents one of many building blocks that chemical manufacturers are including in their catalogs to meet the demand from research institutions and specialty chemical users. The global market for such fine chemicals is expected to continue expanding as research into advanced materials progresses.

Environmental considerations are important when working with any chemical compound. While 2-(phenylsulfanyl)acetohydrazide is not classified as environmentally hazardous, proper handling procedures should always be followed in laboratory settings. Researchers are increasingly looking at "green chemistry" approaches to synthesize and utilize such compounds more sustainably.

Recent advancements in analytical techniques have made it easier to study the properties of phenylsulfanyl-containing compounds like 2-(phenylsulfanyl)acetohydrazide. Modern spectroscopic methods allow for detailed characterization of these materials, facilitating their potential applications in various high-tech fields. The compound's relatively simple structure combined with its chemical versatility makes it an excellent model for studying structure-property relationships.

For researchers interested in acetohydrazide chemistry, 2-(phenylsulfanyl)acetohydrazide offers numerous possibilities for structural modification. The compound can serve as a starting point for creating libraries of derivatives with potentially useful properties. This approach aligns with current trends in combinatorial chemistry and high-throughput screening methods.

Quality control is crucial when working with specialized chemicals like 2-(phenylsulfanyl)acetohydrazide. Reputable suppliers provide certificates of analysis that include information about purity, melting point, and other key characteristics. Researchers should always verify these specifications when using the compound for sensitive applications.

The future research directions for 2-(phenylsulfanyl)acetohydrazide and related compounds appear promising. As scientists continue to explore the unique properties of sulfur-nitrogen containing molecules, new applications may emerge in fields ranging from materials science to chemical biology. The compound's relatively simple synthesis and modification potential make it an attractive target for further investigation.

In conclusion, 2-(phenylsulfanyl)acetohydrazide (CAS No. 22446-21-5) represents an interesting example of sulfur-containing hydrazide compounds with potential for various applications. While not currently used in commercial products, its chemical properties and structural features make it a valuable tool for research and development in multiple scientific disciplines. As interest in specialized organic compounds continues to grow, compounds like this will likely play an important role in advancing chemical innovation.